Cas no 1167056-10-1 (5-Methyl-4,6-dinitro 1H-indazole)

• Product Name: 5-Methyl-4,6-dinitro 1H-indazole
• CAS No: 1167056-10-1
• MF: C₈H₆N₄O₄
• MW: 222.15764093399
• CID: 4561393
• Update Time: 2025-05-21

5-Methyl-4,6-dinitro 1H-indazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-4,6-dinitro 1H-indazole

• Inchi： 1S/C8H6N4O4/c1-4-7(11(13)14)2-6-5(3-9-10-6)8(4)12(15)16/h2-3H,1H3,(H,9,10)
• InChI Key： LMZSJGMIVUJHCN-UHFFFAOYSA-N
• SMILES： N1C2=C(C([N+]([O-])=O)=C(C)C([N+]([O-])=O)=C2)C=N1

Additional information on 5-Methyl-4,6-dinitro 1H-indazole

Comprehensive Overview of 5-Methyl-4,6-dinitro 1H-indazole (CAS No. 1167056-10-1): Properties, Applications, and Research Insights

5-Methyl-4,6-dinitro 1H-indazole (CAS No. 1167056-10-1) is a specialized nitro-substituted indazole derivative gaining attention in pharmaceutical and material science research. This heterocyclic compound features a methyl group at the 5-position and nitro groups at the 4- and 6-positions, contributing to its unique electronic properties and reactivity. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in targeting enzyme inhibition pathways.

The molecular structure of 5-Methyl-4,6-dinitro 1H-indazole (CAS 1167056-10-1) exhibits strong hydrogen-bonding capacity, making it valuable for crystal engineering applications. Recent studies highlight its role in developing supramolecular architectures, where the nitro groups act as hydrogen bond acceptors. This property aligns with current trends in green chemistry, as scientists seek eco-friendly alternatives for molecular self-assembly processes.

In pharmaceutical contexts, the indazole core of this compound shows promise for kinase inhibition, a hot topic in cancer research. The methyl substitution at position 5 enhances metabolic stability compared to unsubstituted analogs, addressing a key challenge in drug development. Computational chemistry studies suggest potential activity against inflammatory targets, though clinical validation remains ongoing.

Synthetic approaches to 5-Methyl-4,6-dinitro 1H-indazole (CAS 1167056-10-1) typically involve nitration reactions of precursor indazoles under controlled conditions. Recent advancements employ flow chemistry techniques to improve yield and safety – a response to growing industry demand for process intensification. Analytical characterization commonly combines HPLC-MS and NMR spectroscopy, with the nitro group vibrations producing distinctive IR signatures.

The compound's electron-deficient aromatic system makes it interesting for organic electronics applications. Materials scientists are investigating its incorporation into charge-transfer complexes for potential use in optoelectronic devices. This aligns with global research trends toward flexible electronics and energy storage solutions.

Stability studies indicate that 5-Methyl-4,6-dinitro 1H-indazole (CAS 1167056-10-1) maintains integrity under standard storage conditions, though protection from strong oxidizers is recommended. Its thermal behavior has been characterized through differential scanning calorimetry, showing predictable decomposition patterns important for scale-up considerations in industrial applications.

Environmental fate studies of this nitroaromatic compound are emerging, particularly regarding biodegradation pathways. Some microbial systems show capability for nitro group reduction, a finding relevant to environmental remediation strategies. These investigations respond to increasing regulatory focus on chemical sustainability throughout product lifecycles.

The global market for specialty indazole derivatives like 5-Methyl-4,6-dinitro 1H-indazole (CAS 1167056-10-1) is expanding, driven by pharmaceutical R&D investments. Suppliers typically offer this compound in research quantities with >95% purity, meeting the needs of medicinal chemistry programs. Pricing trends reflect the compound's position as a niche research chemical rather than a bulk commodity.

Future research directions may explore the structure-activity relationships of analogs with varied substitution patterns on the indazole ring. The nitro groups present opportunities for further functionalization through catalytic reduction or nucleophilic aromatic substitution, enabling diversity-oriented synthesis approaches valued in modern drug discovery pipelines.

Safety assessments of 5-Methyl-4,6-dinitro 1H-indazole (CAS 1167056-10-1) emphasize standard precautions for handling nitroaromatic compounds, including proper ventilation and personal protective equipment. While not classified as highly hazardous, its dust formation potential warrants attention in industrial settings, reflecting broader workplace safety trends in fine chemical production.

Analytical method development for this compound frequently addresses challenges in isomeric purity determination, as the positions of nitro groups significantly impact biological activity. Advanced techniques like 2D NMR and X-ray crystallography help resolve such structural questions, supporting quality control in preclinical research applications.

Patent literature reveals growing interest in 5-Methyl-4,6-dinitro 1H-indazole (CAS 1167056-10-1) as a synthetic intermediate, particularly in claims covering heterocyclic kinase inhibitors. This reflects the pharmaceutical industry's continued focus on targeted therapies, with the indazole scaffold appearing in several clinical candidate structures currently under evaluation.